3-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole

• IUPAC Name: 2-[(3-bromopyrazol-1-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C9H17BrN2OSi/c1-14(2,3)7-6-13-8-12-5-4-9(10)11-12/h4-5H,6-8H2,1-3H3
• InChI Key: HBSWBKHBLDVHRY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=CC(=N1)Br
• Molecular Formula: C9H17BrN2OSi
• Molecular Weight: 277.23 g/mol

Description

The compound “3-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole” is a chemical compound with the CAS Number: 1799818-22-6. It has a molecular weight of 277.24. The IUPAC name for this compound is 3-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H17BrN2OSi/c1-14(2,3)7-6-13-8-12-5-4-9(10)11-12/h4-5H,6-8H2,1-3H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Scientific Research Applications

Use as a Protecting Group in Lithiation Reactions

3-Bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole has been explored in the context of lithiation reactions. Fugina, Holzer, and Wasicky (1992) investigated its use as a suitable N-1 protecting group in metallation of 1-[2(trimethylsilyl)ethoxy]methyl-1H-pyrazole. This process involved subsequent reactions with electrophiles to yield substituted pyrazoles, illustrating its potential in synthetic chemistry applications (Fugina, Holzer, & Wasicky, 1992).

Precursor in the Synthesis of Various Pyrazoles

Martins et al. (2013) demonstrated the use of brominated trihalomethylenones, which include derivatives of 3-bromo-1H-pyrazole, as versatile precursors in synthesizing diverse pyrazole compounds. This involved cyclocondensation and nucleophilic substitution reactions to form various substituted pyrazoles, highlighting its significance in the synthesis of complex organic compounds (Martins et al., 2013).

Role in the Synthesis of Pyridyl–Pyrazole-3-One Derivatives

Huang et al. (2017) focused on the synthesis of novel compounds involving pyrazole derivatives, where 3-bromo-1H-pyrazole played a role in forming pyridyl–pyrazole-3-one derivatives. These compounds were then screened for their antitumor activity, illustrating the compound's potential in medicinal chemistry and drug development (Huang et al., 2017).

Application in Halogenation and Carbodesilylation Processes

Effenberger and Krebs (1984) researched the application of trimethylsilyl-1-methylpyrazoles, closely related to 3-bromo-1H-pyrazole, in halogenation and carbodesilylation. These processes are critical in organic synthesis, particularly in the selective functionalization of molecules (Effenberger & Krebs, 1984).